Cas no 18937-71-8 (3-methyl-1,5-Naphthyridine)

3-methyl-1,5-Naphthyridine structure
3-methyl-1,5-Naphthyridine structure
Product Name:3-methyl-1,5-Naphthyridine
CAS No:18937-71-8
MF:C9H8N2
MW:144.173221588135
CID:1108306
PubChem ID:588884
Update Time:2025-04-20

3-methyl-1,5-Naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1,5-Naphthyridine
    • 1,5-Naphthyridine,3-methyl
    • 3-Methyl[1,5]naphthyridine
    • 3-Methyl-1,5-naphthyridin
    • 3-Methyl-(1,5)naphthyridine
    • DTXSID10343298
    • DB-082531
    • EN300-130590
    • G52542
    • 3-Methyl[1,5]naphthyridine #
    • Z1255447010
    • 1,5-Naphthyridine, 3-methyl-
    • UNII-MTS5ULM85Q
    • SCHEMBL130023
    • 18937-71-8
    • MTS5ULM85Q
    • Inchi： 1S/C9H8N2/c1-7-5-9-8(11-6-7)3-2-4-10-9/h2-6H,1H3
    • InChI Key： ABGOJEHSELXHTI-UHFFFAOYSA-N
    • SMILES： N1C=C(C)C=C2C=1C=CC=N2

Computed Properties

  • Exact Mass: 144.06900
  • Monoisotopic Mass: 144.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78000
  • LogP: 1.93820

3-methyl-1,5-Naphthyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-methyl-1,5-Naphthyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M201725-25mg
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 $ 135.00 2022-06-04
TRC
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3-Methyl-1,5-naphthyridine
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50mg
 $ 225.00 2022-06-04
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 18937-71-8 95%
0.1g
 $152.0 2023-05-03
Enamine
EN300-130590-0.25g
3-methyl-1,5-naphthyridine
 18937-71-8 95%
0.25g
 $216.0 2023-05-03
Enamine
EN300-130590-0.5g
3-methyl-1,5-naphthyridine
 18937-71-8 95%
0.5g
 $407.0 2023-05-03
Enamine
EN300-130590-1.0g
3-methyl-1,5-naphthyridine
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1g
 $528.0 2023-05-03
Enamine
EN300-130590-2.5g
3-methyl-1,5-naphthyridine
 18937-71-8 95%
2.5g
 $1034.0 2023-05-03
Enamine
EN300-130590-5.0g
3-methyl-1,5-naphthyridine
 18937-71-8 95%
5g
 $1530.0 2023-05-03
Enamine
EN300-130590-10.0g
3-methyl-1,5-naphthyridine
 18937-71-8 95%
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